Cas no 41562-57-6 (N-(4-Chlorophenyl)-2-nitrobenzamide)

• Product Name: N-(4-Chlorophenyl)-2-nitrobenzamide
• CAS No: 41562-57-6
• MF: C₁₃H₉ClN₂O₃
• MW: 276.67516207695
• MDL: MFCD00170979
• CID: 327734
• PubChem ID: 695261
• Update Time: 2025-07-18

N-(4-Chlorophenyl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-chlorophenyl)-2-nitro-
• N-(4-chlorophenyl)-2-nitrobenzamide
• 2-Nitro-benzoesaeure-(4-chlor-anilid)
• 2-nitro-benzoic acid-(4-chloro-anilide)
• 2-nitro-N-(4-chlorophenyl)benzamide
• N-(4-chlorophenyl)(2-nitrophenyl)carboxamide
• N-p-Chlorphenyl-2-nitrobenzamid
• DTXSID30351274
• Z28161733
• N-(4-CHLORO-PHENYL)-2-NITRO-BENZAMIDE
• MFCD00170979
• CCG-56022
• MS-6714
• SMSF0005387
• AKOS001304175
• N-(4-CHLOROPHENYL)(2-NITROPHENYL)FORMAMIDE
• Oprea1_783495
• SR-01000645011-1
• Oprea1_701633
• CS-0294157
• SCHEMBL5226448
• 41562-57-6
• XCENMAGLUPDPPI-UHFFFAOYSA-N
• CB12453
• CBMicro_009639
• BIM-0009760.P001
• Benzamide, N-(4-chlorophenyl)-2-nitro-
• N-(4-Chlorophenyl)-2-nitrobenzamide

• MDL： MFCD00170979
• Inchi： 1S/C13H9ClN2O3/c14-9-5-7-10(8-6-9)15-13(17)11-3-1-2-4-12(11)16(18)19/h1-8H,(H,15,17)
• InChI Key： XCENMAGLUPDPPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 276.03000
• Monoisotopic Mass: 276.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.92000
• LogP: 4.09670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-Chlorophenyl)-2-nitrobenzamide

Comprehensive Overview of N-(4-Chlorophenyl)-2-nitrobenzamide (CAS No. 41562-57-6): Properties, Applications, and Research Insights

N-(4-Chlorophenyl)-2-nitrobenzamide (CAS No. 41562-57-6) is a specialized organic compound with a molecular formula of C₁₃H₉ClN₂O₃. This nitrobenzamide derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a chlorophenyl group and a nitro substituent. The compound's molecular weight is 276.67 g/mol, and it typically appears as a light-yellow crystalline powder under standard conditions. Researchers frequently explore its hydrogen-bonding capabilities and electron-withdrawing properties, which contribute to its reactivity in synthetic pathways.

In recent years, scientific databases and AI-driven literature analysis tools have reported growing interest in 41562-57-6 as a potential intermediate for heterocyclic compound synthesis. Its structural motif appears in studies investigating bioactive molecule design, particularly in the context of enzyme inhibition and receptor modulation. The chloro-nitro combination in its architecture makes it a valuable scaffold for structure-activity relationship (SAR) studies, a trending topic in computational chemistry circles. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound's purity and stability profiles.

The synthesis of N-(4-Chlorophenyl)-2-nitrobenzamide typically involves amide coupling reactions between 2-nitrobenzoic acid derivatives and 4-chloroaniline. Current green chemistry initiatives have spurred optimization of this process using catalytic methods and solvent-free conditions – key search terms in modern organic synthesis literature. Patent analysis reveals its utility in developing crop protection agents, aligning with the agricultural sector's demand for environmentally benign formulations. Thermal analysis (DSC/TGA) shows the compound's stability up to 180°C, making it suitable for various industrial applications.

From a drug discovery perspective, this compound's pharmacophore features are frequently queried in chemical database searches. Its logP value (~2.8) suggests moderate lipophilicity, a desirable property for bioavailability optimization in medicinal chemistry projects. Recent machine learning predictions suggest potential activity against certain microbial targets, though experimental validation remains ongoing. The scientific community particularly values its crystallographic data (CCDC deposition numbers available), which aids in molecular docking studies – a hot topic in computer-aided drug design forums.

Environmental and toxicological profiling of CAS 41562-57-6 indicates it undergoes photodegradation under UV light, a characteristic increasingly studied for eco-friendly chemical design. Its hydrolysis kinetics show pH-dependent behavior, with greater stability in neutral conditions. These properties make it a subject of interest in environmental fate modeling studies, frequently searched in conjunction with QSAR prediction tools. Regulatory databases classify it as non-persistent in aquatic systems, an important consideration for industrial effluent management strategies.

In material science applications, the compound's solid-state properties have been examined for potential use in organic semiconductors and nonlinear optical materials. The nitro group's electron affinity contributes to interesting charge-transfer characteristics, a focus area in materials informatics research. Spectroscopy studies (FTIR, Raman) reveal distinct vibrational modes that assist in quality control protocols during manufacturing. These technical aspects generate substantial queries in spectral database searches among analytical chemists.

The commercial availability of N-(4-Chlorophenyl)-2-nitrobenzamide through specialty chemical suppliers has expanded in recent years, with purity grades ranging from 95% to 99.5%. Market analysis indicates growing procurement for high-throughput screening libraries and combinatorial chemistry applications. Storage recommendations typically suggest ambient conditions in amber glass containers to prevent photochemical decomposition – practical information highly sought in laboratory practice forums. Current pricing trends reflect its status as a research-grade chemical rather than a bulk commodity.

Future research directions for this compound likely involve nanotechnology integrations and catalytic applications, as suggested by emerging patent filings. Its molecularly imprinted polymer potential is another developing area, particularly for sensor technologies. These applications align with the broader scientific community's focus on functional materials and smart chemical systems – dominant themes in contemporary materials science literature and a frequent subject of academic search queries across research platforms.